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Physical Property Data at a Glance

The quantitative data for 3-Nitrobenzene-1,2-diol (CAS 6665-98-1) is summarized in the table below.

Property Value Conditions / Notes

Melting Point 156 °C - [1]

82 - 84 °C Purity >96% [2]

Water Solubility 14.88 g/L at 20.5 °C [1]

pKa 6.90 ± 0.24 Predicted [1]

The compound is also soluble in various organic solvents, as detailed below [1]:

Slightly soluble in: Chloroform, Dichloromethane, DMSO, Methanol.

Experimental Context and Pharmacological Relevance

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s616459?utm_src=pdf-body
https://www.smolecule.com/products/s616459?utm_src=pdf-interest
https://www.smolecule.com/products/s616459?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.anaxlab.com/product/6665-98-1-3-nitrobenzene-12-diol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.smolecule.com/products/s616459?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Basic Identification and Properties

Molecular Formula: C6H5NO4 [3] [1] [2]

Molecular Weight: 155.11 g/mol [1]

Pharmacological Role

3-Nitrobenzene-1,2-diol is documented as an inhibitor of the enzyme catechol-O-methyltransferase

(COMT) [4].

Mechanism of Action: COMT catalyzes the transfer of a methyl group to dopamine. By inhibiting this

enzyme, 3-Nitrobenzene-1,2-diol prevents the breakdown of dopamine in the brain [4].
Research Application: COMT inhibitors are investigated as pharmaceutical agents for the treatment

of Parkinson's disease and other conditions related to dopamine regulation [4].

Methodology for Key Measurements

For researchers needing to verify these properties, here are the standard experimental approaches:

Determining Melting Point

Technique: Capillary Tube Method
Procedure:

A small amount of the finely powdered compound is packed into a thin-walled glass capillary

tube.
The tube is attached to a thermometer in a heating apparatus (e.g., Mel-Temp).

The bath is heated at a controlled rate (e.g., 1-2 °C per minute).
The temperature range at which the substance changes from solid to liquid (collapses) is

recorded as its melting point.

Measuring Solubility

Technique: Shake-Flask Method
Procedure:

An excess of the solid compound is added to a solvent in a sealed vial.
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The mixture is agitated in a constant temperature bath (e.g., 20.5 °C) until equilibrium is

reached.
The saturated solution is filtered or centrifuged to separate undissolved solid.

The concentration of the solute in the supernatant is quantified using a suitable method like UV-
Vis spectrophotometry or HPLC.

Relationship Between Properties and Experimental
Determination

The following diagram illustrates the logical flow from the compound's identity to its key properties and the

standard methods used to determine them.
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Important Note on Data Variability

You will find a significant discrepancy in the reported melting points. One source reports 156 °C [1], while

another lists 82-84 °C for a sample with >96% purity [2]. Such variations can arise from several factors:

Purity of the Sample: Impurities typically depress and broaden the melting point range.
Crystallization Conditions: Different polymorphs (crystalline forms) can have distinct melting points.

Experimental Calibration: Differences in equipment and calibration can lead to measurement
variations.

For your experimental work, it is advisable to use a high-purity standard and note that the value around 156

°C is more commonly reported across chemical databases [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 3-Nitrocatechol | 6665-98-1 [chemicalbook.com]

2. 6665-98-1 | 3-nitrobenzene-1,2-diol [anaxlab.com]

3. 3-Nitrobenzene-1,2-diol [synquestlabs.com]

4. 3-Nitro-benzene-1,2-diol | 6665-98-1 | FN150029 [biosynth.com]

To cite this document: Smolecule. [3-Nitrobenzene-1,2-diol solubility and melting point]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b616459#3-nitrobenzene-1-

2-diol-solubility-and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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